4-(3,4,5-trimethoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(3,4,5-trimethoxyphenyl)-4-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C22H23NO8/c1-25-15-8-12(9-16(26-2)19(15)29-5)7-14-22(24)31-21(23-14)13-10-17(27-3)20(30-6)18(11-13)28-4/h7-11H,1-6H3/b14-7-
• InChI Key: NBVQCUQLAHGOJC-AUWJEWJLSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)OC(=N2)C3=CC(=C(C(=C3)OC)OC)OC
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\2/C(=O)OC(=N2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C22H23NO8
• Molecular Weight: 429.4 g/mol

Description

4-(3,4,5-trimethoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-5(4H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(3,4,5-trimethoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-5(4H)-one is not fully understood. However, it is believed to interact with metal ions and form stable complexes, leading to changes in fluorescence properties. It has also been suggested that the compound may inhibit the growth of bacterial and tumor cells by interfering with cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 4-(3,4,5-trimethoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-5(4H)-one exhibits low toxicity and does not have any significant adverse effects on biochemical and physiological systems. However, further studies are required to fully understand the long-term effects of this compound on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(3,4,5-trimethoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-5(4H)-one in lab experiments is its high sensitivity and specificity for metal ion detection. It is also relatively easy to synthesize and purify. However, the compound has limited solubility in water, which can make it challenging to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on 4-(3,4,5-trimethoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-5(4H)-one. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another direction is to explore the potential applications of this compound in the field of bioimaging and drug delivery. Additionally, further studies are needed to fully understand the mechanism of action and potential toxicity of this compound in living organisms.

Synthesis Methods

The synthesis of 4-(3,4,5-trimethoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-5(4H)-one involves the reaction of 3,4,5-trimethoxybenzaldehyde and 3,4,5-trimethoxyphenylacetic acid hydrazide in the presence of acetic anhydride and triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

4-(3,4,5-trimethoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-5(4H)-one has been extensively studied for its potential applications in various fields of research. One of the primary areas of interest is its use as a fluorescent probe for the detection of metal ions in biological systems. It has also been explored for its antibacterial and antitumor activities.